Cas no 1006486-89-0 (1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-3-amine)

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-3-amine structure
1006486-89-0 structure
Product Name:1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-3-amine
CAS No:1006486-89-0
MF:C6H9F2N3
MW:161.152567625046
MDL:MFCD08696549
CID:2621373
PubChem ID:19622837
Update Time:2025-04-21

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-3-amine
    • CS-0241005
    • 1-(2,2-difluoroethyl)-5-methylpyrazol-3-amine
    • DB-406399
    • SCHEMBL14915393
    • GQB48689
    • LLXBIIRIFIDKLB-UHFFFAOYSA-N
    • 1006486-89-0
    • AKOS000313836
    • STK351298
    • EN300-231018
    • 1-(2,2-difluoroethyl)-5-methyl-pyrazol-3-amine
    • SB85706
    • MDL: MFCD08696549
    • Inchi: 1S/C6H9F2N3/c1-4-2-6(9)10-11(4)3-5(7)8/h2,5H,3H2,1H3,(H2,9,10)
    • InChI Key: LLXBIIRIFIDKLB-UHFFFAOYSA-N
    • SMILES: FC(CN1C(C)=CC(N)=N1)F

Computed Properties

  • Exact Mass: 161.07645362Da
  • Monoisotopic Mass: 161.07645362Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 259.7±40.0 °C at 760 mmHg

1-(2,2-difluoroethyl)-5-methyl-1H-pyrazol-3-amine Security Information

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